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Compound of Interest

Compound Name: 2-Chlorophenyl acetate

Cat. No.: B016316

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
physicochemical properties of 2-Chlorophenyl acetate. The information is compiled from
various safety data sheets and chemical databases to ensure a thorough understanding for
professionals in research and development.

Chemical Identification and Physical Properties

2-Chlorophenyl acetate is an aromatic ester characterized by a chlorophenyl group attached
to an acetate moiety.[1] It is typically a colorless to pale yellow liquid with a sweet, floral odor.[1]

Table 1: Chemical Identifiers for 2-Chlorophenyl Acetate
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Identifier Value Source

CAS Number 4525-75-1 [1]12113]

Molecular Formula CsH7CIO2 [1][2][4]

Molecular Weight 170.59 g/mol [2][4]

IUPAC Name (2-chlorophenyl) acetate [2]
Acetic acid, 2-chlorophenyl

Synonyms ester; o-Chlorophenyl acetate; [1]
1-Acetoxy-2-chlorobenzene
CIPVPOYTTALCNX-

InChl Key [1][2]
UHFFFAOYSA-N

SMILES CC(=0)0OC1=CC=CC=C1CI [1]

Table 2: Physical and Chemical Properties of 2-Chlorophenyl Acetate

Property

Value

Source

Physical State

Liquid

Colorless to light yellow clear

Appearance o [1]
liquid

Odor Sweet, floral [1]

Boiling Point 103 °C at 15 mmHg [5]

Melting Point -20 °C [5]

Density 1.22 g/cm3 [5]

Flash Point 107 °C [5]
Moderately soluble in organic

Solubility solvents, limited solubility in [1]
water.

Refractive Index 1.52 [5]
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Safety and Hazard Information

The GHS classification for 2-Chlorophenyl acetate indicates that it is harmful if swallowed and
causes skin and serious eye irritation. It may also cause respiratory irritation.[6]

Table 3: GHS Classification of 2-Chlorophenyl Acetate

Hazard Class Hazard Category Hazard Statement Source

H302: Harmful if

Acute toxicity, Oral Category 4 [6]
swallowed

Skin H315: Causes skin

o Category 2 N [6]
corrosion/irritation irritation
Serious eye H319: Causes serious

o Category 2 o [6]

damage/eye irritation eye irritation

Specific target organ
o ] H335: May cause
toxicity — single Category 3 ) o [6]
respiratory irritation
exposure

Table 4: Precautionary Statements for 2-Chlorophenyl Acetate
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Code Statement Source

Avoid breathing
P261 dust/fume/gas/mist/ivapours/sp  [7]

ray.

Wash skin thoroughly after
P264 : [6]
handling.

Do not eat, drink or smoke
P270 ) ) [6]
when using this product.

Use only outdoors or in a well-
P271 _ [6]
ventilated area.

Wear protective
P280 gloves/protective clothing/eye [6]

protection/face protection.

IF SWALLOWED: Immediately
P301+P310 call a POISON [6]
CENTER/doctor.

IF ON SKIN: Wash with plenty
P302+P352 [6]
of water.

IF INHALED: Remove person
P304+P340 to fresh air and keep [6]

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if [7]

present and easy to do.

Continue rinsing.

Store in a well-ventilated

P403+P233 place. Keep container tightly [6]
closed.
P405 Store locked up. [7]
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Dispose of contents/container
P501 in accordance with local [7]

regulations.

Toxicological Data

There is a notable lack of publicly available quantitative toxicological data for 2-Chlorophenyl
acetate. Most safety data sheets indicate that the toxicological properties have not been fully
investigated and report "no data available" for metrics such as LD50 and LC50.[6][8]

Table 5: Acute Toxicity Data for 2-Chlorophenyl Acetate

Route Species Value Source
Oral Data Not Available
Dermal Data Not Available
Inhalation Data Not Available

Table 6: Occupational Exposure Limits for 2-Chlorophenyl Acetate

Organization Limit Value Source
OSHA (PEL) Data Not Available
ACGIH (TLV) Data Not Available
NIOSH (REL) Data Not Available

Experimental Protocols

Due to the absence of specific toxicological studies for 2-Chlorophenyl acetate, this section
outlines the standard experimental protocols that would be employed to determine its acute
oral toxicity and skin irritation potential.
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Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)

This method is used to estimate the acute oral toxicity of a substance. It is a stepwise
procedure with the use of a limited number of animals.[9][10][11][12]

Methodology:

e Animal Selection: Healthy, young adult nulliparous and non-pregnant female rats are typically
used.[9]

e Housing and Fasting: Animals are acclimatized to laboratory conditions for at least five days.
They are fasted prior to dosing (food, but not water, is withheld overnight).[9]

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube. The volume should generally not exceed 1 mL/100g of body weight for
rodents.[9]

o Stepwise Dosing: The test proceeds in a stepwise manner using a minimum number of
animals per step. The starting dose is selected from one of four fixed levels: 5, 50, 300, and
2000 mg/kg body weight. The outcome of dosing at one step determines the dose for the
next step.[12]

e Observations: Animals are observed for mortality and clinical signs of toxicity for up to 14
days. Body weight is recorded weekly.[12]

» Endpoint: The method allows for the classification of the substance into a GHS toxicity
category based on the observed mortality at different dose levels.[9]

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD Guideline 439)

This in vitro method assesses the skin irritation potential of a substance by using a
reconstructed human epidermis model, which mimics the properties of the upper layers of
human skin.[13][14][15]

Methodology:
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» Test System: A three-dimensional reconstructed human epidermis (RhE) model, such as
EpiDerm™ is used.[14][15]

o Application of Substance: The test substance is applied topically to the surface of the RhE
tissue.[16]

e Exposure and Incubation: The tissue is exposed to the substance for a defined period (e.qg.,
60 minutes), followed by a post-exposure incubation period (e.g., 42 hours).[13]

 Viability Assessment: Cell viability is measured by the enzymatic conversion of the vital dye
MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue formazan salt,
which is then quantified colorimetrically.[15][17]

o Endpoint: A substance is identified as an irritant if the tissue viability is reduced below a
defined threshold (e.g., < 50%) compared to the negative control.[13][14]

Handling, Storage, and Emergency Procedures
Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Chlorophenyl
acetate in a laboratory setting.
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Caption: Safe handling workflow for 2-Chlorophenyl acetate.
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Spill and Leak Procedures

In the event of a spill, the following procedures should be followed:

Notification: Immediately alert personnel in the vicinity.[18]
Ventilation: Ensure the area is well-ventilated and control all sources of ignition.[18]

Containment: Dike the spill with an inert absorbent material such as sand, earth, or
vermiculite to prevent it from spreading.[19][20]

Collection: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste disposal.[20][21]

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.[20]

Personal Protection: Wear appropriate personal protective equipment (PPE), including
respiratory protection if necessary, during the cleanup process.[18]

First Aid Measures

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water.[6] If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[6][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b016316?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

